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Compound of Interest

Compound Name: Antitrypanosomal agent 9

Cat. No.: B10816118

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antitrypanosomal agent 9, also referred to as compound 1 in the primary literature, has
emerged as a noteworthy compound in the pursuit of novel therapeutics against Human African
Trypanosomiasis (HAT). This technical guide provides a comprehensive overview of its
discovery, synthesis, and biological evaluation, drawing from the seminal research in this area.
The information is presented to facilitate further investigation and development by
professionals in the field.

Discovery and Biological Activity

Antitrypanosomal agent 9 was identified through the synthesis and evaluation of a series of
phenoxymethylbenzamide analogues.[1] It has demonstrated potent in vitro activity against
Trypanosoma brucei rhodesiense, the causative agent of the acute form of HAT. Furthermore,
its activity has been characterized against a panel of other parasitic protozoa. The key
guantitative data for its biological activity are summarized in the table below.

Table 1: In Vitro Biological Activity of Antitrypanosomal
Agent 9
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Target Organism/Cell Line IC50 (uM)
Trypanosoma brucei rhodesiense 0.985 £ 0.076
Trypanosoma brucei brucei 1.15
Trypanosoma cruzi 107 £ 34.5
Leishmania donovani 35.7 £ 6.22
Plasmodium falciparum 22.3+1.06
L6 cells (cytotoxicity) 186 + 94.2

Data sourced from Manos-Turvey et al., 2015 and cited by a commercial supplier.[1]

Synthesis of Antitrypanosomal Agent 9

The synthesis of Antitrypanosomal agent 9 is a multi-step process involving the preparation

of a key carboxylic acid intermediate followed by an amide coupling reaction.

Logical Workflow for the Synthesis

Methy! 4-(bromomethyl)benzoate

Preparation of 4-(Phenoxymethyl)benzoic acid

4-(Phenoxymethy)lbenzoic acid methyl ester | U1OH: THE/H20 > .
aci

HATU, DIPEA, DMF

Amide Coupling

N,N-Dimethylethylenediamine Antitrypanosomal agent 9

Prepare serial dilutions of Add T. b. rhodesiense
Antitrypanosomal agent 9 suspension to each well

Incubate for 72 hours |—>

Add Resazurin solution |—>

Incubate for 2-4 hours |—>

Measure fluorescence |—>| Calculate IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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